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Compound of Interest

Compound Name: (S)-Pantoprazole-d6

Cat. No.: B12417617 Get Quote

Essential Safety and Handling Guide for (S)-
Pantoprazole-d6
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (S)-Pantoprazole-d6. The following

procedural guidance is based on established safety data for Pantoprazole and its deuterated

analogue.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-Pantoprazole-d6 is classified as harmful if swallowed, in contact with skin, or inhaled. It is

known to cause skin and serious eye irritation and may lead to drowsiness or dizziness.

Furthermore, it is suspected of causing genetic defects and cancer and poses a significant

threat to aquatic life.[1] Therefore, strict adherence to PPE protocols is mandatory.
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Protection Type Specification Standards (or equivalent)

Eye Protection
Safety glasses or goggles with

side-shields.
EN166, ANSI Z87.1[2][3]

Hand Protection Protective, impervious gloves. EN 374

Skin and Body Impervious protective clothing. EN13982, ANSI 103[2][3]

Respiratory

Particulate respirator with a

half mask and P3 filter (if OEL

is exceeded).

EN140, EN143, ASTM F2704-

10[4]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

Handling:

Work in a well-ventilated area, preferably within a laboratory fume hood.[5]

Avoid all direct contact with skin and eyes.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][6][7]

Prevent the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the handling area.[3][4]

Storage:

Store in a cool, well-ventilated, and dry place.[3][5]

Keep the container tightly sealed.[3]

Recommended long-term storage temperature is -20°C.[8]
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For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures:

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush with water for at least 15

minutes while holding eyelids open. Seek

immediate medical attention.[4]

Skin Contact

Remove contaminated clothing and wash the

affected area with large amounts of soap and

water. Seek medical attention.[4]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[6]

Spill Response:

Evacuate non-essential personnel from the affected area.[2][4]

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.[3]

Contain the spill to prevent further spread.[2][4]

For dry spills, collect the material using a method that avoids dust generation, such as a

damp cloth or a HEPA-filtered vacuum.[2][4]
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For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[3]

Decontaminate the spill area and equipment by scrubbing with a suitable solvent like alcohol.

[3]

Place all contaminated waste into a labeled, sealed container for disposal.[2][4]

Disposal Plan
Dispose of (S)-Pantoprazole-d6 and any contaminated materials in accordance with all local,

state, and federal regulations.[2][4] Do not allow the chemical to enter drains or waterways.[3]

[6] For unused or expired medication, utilize a licensed professional waste disposal service or a

designated drug take-back program.[9][10][11] If a take-back program is not available, the

material can be mixed with an undesirable substance like cat litter or coffee grounds, placed in

a sealed plastic bag, and disposed of in the trash, ensuring all personal information is removed

from the container.[9][11][12]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₆H₉D₆F₂N₃O₄S[8]

Formula Weight 389.4 g/mol [8][13]

Appearance Solid[8]

Solubility Soluble in DMSO[8]

Purity ≥99% deuterated forms (d₁-d₆)[8]

Operational Workflows
The following diagrams illustrate critical decision-making and procedural workflows for handling

(S)-Pantoprazole-d6.
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Handling (S)-Pantoprazole-d6

Assess Risk of Exposure
(e.g., weighing, dissolution, transfer)

Low Risk Procedure
(e.g., handling sealed container)

High Risk Procedure
(e.g., weighing powder, potential for aerosolization)

Standard PPE:
- Lab Coat

- Safety Glasses
- Gloves

Proceed

Enhanced PPE:
- Standard PPE

- Respiratory Protection
- Impervious Clothing

Proceed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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